Cas no 205877-92-5 (Carbamic acid,(4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,(4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 205877-92-5
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD07787448
• CID: 241586
• PubChem ID: 45092111
• Update Time: 2025-11-04

Carbamic acid,(4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester (9CI)
• AKOS027402246
• tert-Butyl (4-oxocyclohex-2-en-1-yl)carbamate
• 205877-92-5
• EN300-365059
• MFCD18831468
• MFCD07787448
• tert-Butyl(4-oxocyclohex-2-en-1-yl)carbamate
• (R)-4-(Boc-amino)-2-cyclohexenone
• Carbamic acid, (4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester (9CI)
• SY343686
• CS-0080234
• TERT-BUTYLN-(4-OXOCYCLOHEX-2-EN-1-YL)CARBAMATE
• (S)-4-(Boc-amino)-2-cyclohexenone
• MFCD18831461
• tert-butyl 4-oxocyclohex-2-enylcarbamate
• TERT-BUTYL N-(4-OXOCYCLOHEX-2-EN-1-YL)CARBAMATE
• SY343687
• AS-72954
• t-Butyl N-(4-oxocyclohex-2-en-1-yl)carbamate
• W15408
• SCHEMBL25567964
• SY221936
• 1-(Boc-amino)-4-oxocyclohex-2-ene
• Carbamic acid, [(1R)-4-oxo-2-cyclohexen-1-yl]-, 1,1-dimethylethyl ester (9CI)
• 4-(Boc-amino)-2-cyclohexenone

• MDL： MFCD07787448
• Inchi： 1S/C11H17NO3/c1-11(2,3)15-10(14)12-8-4-6-9(13)7-5-8/h4,6,8H,5,7H2,1-3H3,(H,12,14)
• InChI Key： QGAMBGGFAOFTCM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4Ų

Additional information on Carbamic acid,(4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester (9CI)

Carbamic Acid, (4-Oxo-2-Cyclohexen-1-Yl), 1,1-Dimethylethyl Ester (9CI)

The compound with CAS No. 205877-92-5, commonly referred to as Carbamic acid, (4-oxo-2-cyclohexen-1-yl), 1,1-dimethylethyl ester (9CI), is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a carbamic acid group attached to a cyclohexene ring system. The presence of the dimethylethyl ester group further enhances its chemical properties, making it a versatile compound with potential applications in various industries.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. The cyclohexene ring system in the molecule provides a rigid framework that can be exploited for designing novel materials with improved mechanical and thermal properties. Additionally, the carbamic acid group offers opportunities for functionalization, enabling the creation of derivatives with tailored functionalities.

One of the most promising applications of this compound is in the field of drug delivery systems. Researchers have demonstrated that derivatives of Carbamic acid, (4-oxo-2-cyclohexen-1-yl), 1,1-dimethylethyl ester (9CI) can serve as effective carriers for delivering therapeutic agents to specific targets in the body. This is attributed to the molecule's ability to form stable complexes with drugs while maintaining their bioavailability.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the reaction of cyclohexenone derivatives with appropriate reagents. The synthesis pathway has been optimized in recent years to improve yield and purity, making it more feasible for large-scale production. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy are employed to confirm the structure and purity of the final product.

The environmental impact of this compound has also been a subject of recent research. Studies indicate that it has a relatively low toxicity profile and does not pose significant risks to aquatic life when used in recommended concentrations. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, Carbamic acid, (4-oxo-2-cyclohexen-1-yl), 1,1-dimethylethyl ester (9CI) is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an attractive candidate for use in various industries. As research continues to uncover new insights into its properties and applications, this compound is expected to play an increasingly important role in the development of innovative solutions across multiple fields.